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Get Quote

Basic Physical Properties and Solubility

The table below summarizes the key physical properties of 8-Bromooctanoic acid (CAS 17696-11-6) based

on the search results [1] [2] [3].

Property Value / Description

Molecular Formula C₈H₁₅BrO₂ [1] [3] [4]

Molecular Weight 223.11 g/mol [1] [3] [4]

Melting Point 35-37 °C (lit.) [1] [2] [3]

Boiling Point 147-150 °C at 2 mmHg (lit.) [1] [2] [3]

Form White to cream crystalline powder or off-white powder [1] [3]

Solubility in Water Slightly soluble [1] [3] [4]

Solubility in Ethanol Information not explicitly found

Solubility in Ethyl Acetate Information not explicitly found
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Property Value / Description

Other Solubility Data Slightly soluble in chloroform and methanol [1] [3] [4]

Experimental Context and Synthesis

While quantitative solubility data is unavailable, the search results provide context on how 8-

Bromooctanoic acid is handled in the laboratory, which can serve as a qualitative guide.

Synthesis Procedure: A common synthesis method for 8-Bromooctanoic acid involves the
hydrolysis of its ethyl ester precursor, Ethyl 8-bromooctanoate. The procedure uses ethyl
acetate to extract the product from the aqueous reaction mixture after acidification [1] [3]. This
indicates that 8-Bromooctanoic acid has sufficient solubility in ethyl acetate for it to be a practical

extraction solvent.
Purification and Handling: The compound is recommended to be sealed in dry and stored at
room temperature [1] [3]. Its physical form is a low-melting-point solid, which may become liquid
during handling in a typical lab environment.

Experimental Workflow for Handling and Purification

Based on the synthesis and handling information, the following diagram outlines a general experimental

workflow for the purification of 8-Bromooctanoic acid, which leverages its solubility properties:
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Workflow for the isolation of 8-Bromooctanoic acid after synthesis.
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Safety and Handling Considerations

8-Bromooctanoic acid is a corrosive substance [1] [2] [4]. When working with this compound in the lab,

especially during processes involving heating or dissolution, you must adhere to the following safety

precautions [1] [2] [3]:

Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and
eye/face protection (eyeshields, faceshields) [1] [4].

Respiratory Protection: Use a type P3 (EN 143) respirator cartridge if ventilation is insufficient [2].
First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice. If swallowed or in case of skin contact, seek medical attention immediately [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - 8 | 17696-11-6 Bromooctanoic acid [chemicalbook.com]

2. - 8 97 17696-11-6 Bromooctanoic acid [sigmaaldrich.com]

3. 17696-11-6 | CAS DataBase [chemicalbook.com]

4. - 8 | CAS#:17696-11-6 | Chemsrc Bromooctanoic acid [chemsrc.com]

To cite this document: Smolecule. [8-Bromooctanoic acid solubility ethanol ethyl acetate]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b666759#8-bromooctanoic-

acid-solubility-ethanol-ethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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